Cas no 121876-09-3 (2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-(1-methylethyl)-4-propyl-, 1-sulfide)

• Product Name: 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-(1-methylethyl)-4-propyl-, 1-sulfide
• CAS No: 121876-09-3
• MF: C₁₀H₁₉O₃PS
• MW: 250.29482293129
• CID: 234804
• PubChem ID: 180078
• Update Time: 2025-04-19

2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-(1-methylethyl)-4-propyl-, 1-sulfide Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-(1-methylethyl)-4-propyl-, 1-sulfide
• 3-propan-2-yl-4-propyl-1-sulfanylidene-2,6,7-trioxa-1λ⁵-phosphabicyclo[2.2.2]octane
• 3-(Propan-2-yl)-4-propyl-2,6,7-trioxa-1lambda~5~-phosphabicyclo[2.2.2]octane-1-thione
• 121876-09-3
• 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 3-(1-methylethyl)-4-propyl-, 1-sulfide
• DTXSID10924001
• CHEMBL2287381

• Inchi： 1S/C10H19O3PS/c1-4-5-10-6-11-14(15,12-7-10)13-9(10)8(2)3/h8-9H,4-7H2,1-3H3
• InChI Key： FEBFWGINALSJQW-UHFFFAOYSA-N
• SMILES： S=P12OCC(CO1)(CCC)C(C(C)C)O2

Computed Properties

• Exact Mass: 250.07937
• Monoisotopic Mass: 250.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 269.4°C at 760 mmHg
• Flash Point: 116.7°C
• Refractive Index: 1.51
• PSA: 27.69
• LogP: 3.74960